Cas no 16623-25-9 (2-(3-Aminobenzyl)butanoic acid)

• Product Name: 2-(3-Aminobenzyl)butanoic acid
• CAS No: 16623-25-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 173784
• PubChem ID: 83986
• Update Time: 2025-04-19

2-(3-Aminobenzyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminobenzyl)butanoic acid
• 2-(m-aminobenzyl)butyric acid
• 2-[(3-aminophenyl)methyl]butanoic acid
• Benzenepropanoic acid,3-amino-a-ethyl-
• Einecs 240-671-9
• 3-Amino-α-ethylbenzenepropionic acid
• A-(3-AMINOBENYL)BUTYRIC ACID HYDROCHLORIDE
• α-(3-Aminobenzyl)butyric acid hydrochloride
• 3-Amino-ethylbenzenepropanoica acid hydrochloride
• SCHEMBL1068216
• DTXSID10937176
• NS00052732
• 16623-25-9

• Inchi： 1S/C11H15NO2/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-5,7,9H,2,6,12H2,1H3,(H,13,14)
• InChI Key： ZRRVWPUAOKIETO-UHFFFAOYSA-N
• SMILES： OC(C(CC)CC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.143
• Boiling Point: 367.1°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.569
• PSA: 63.32